Ethyl 3-chloro-6-methylbenzoylformate

• IUPAC Name: ethyl 2-(5-chloro-2-methylphenyl)-2-oxoacetate
• InChI: InChI=1S/C11H11ClO3/c1-3-15-11(14)10(13)9-6-8(12)5-4-7(9)2/h4-6H,3H2,1-2H3
• InChI Key: PPAWEHYMWURDOD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)C1=C(C=CC(=C1)Cl)C
• Molecular Formula: C11H11ClO3
• Molecular Weight: 226.65 g/mol

Description

Ethyl 3-chloro-6-methylbenzoylformate, also known as ethyl 3-chloro-6-methylbenzoate, is a chemical compound with the molecular formula C11H11ClO3. It is a colorless to pale yellow liquid that is used in various scientific research applications.

Mechanism of Action

The mechanism of action of Ethyl 3-chloro-6-methylbenzoylformate 3-chloro-6-mEthyl 3-chloro-6-methylbenzoylformatebenzoylformate is not well understood. However, it is believed to act as a nucleophile in organic chemistry reactions. It can react with various electrophiles such as aldehydes, ketones, and carboxylic acids to form esters, amides, and other organic compounds.
Biochemical and Physiological Effects
There is limited information available on the biochemical and physiological effects of this compound 3-chloro-6-mEthyl 3-chloro-6-methylbenzoylformatebenzoylformate. However, it is known to be a mild irritant to the skin and eyes. It is also flammable and should be handled with care.

Advantages and Limitations for Lab Experiments

Ethyl 3-chloro-6-mEthyl 3-chloro-6-methylbenzoylformatebenzoylformate is a useful reagent in organic chemistry reactions due to its ability to react with various electrophiles. It is also relatively inexpensive and easy to synthesize. However, it is a hazardous chemical and should be handled with care in the laboratory. It is also not suitable for certain types of reactions such as those involving strong bases or acids.

Future Directions

There are several future directions for the use of Ethyl 3-chloro-6-methylbenzoylformate 3-chloro-6-mEthyl 3-chloro-6-methylbenzoylformatebenzoylformate in scientific research. One possible direction is the synthesis of new pharmaceuticals and agrochemicals using this compound as a building block. Another direction is the development of new organic chemistry reactions using this compound as a reagent. Finally, the use of this compound 3-chloro-6-mEthyl 3-chloro-6-methylbenzoylformatebenzoylformate in the synthesis of new materials such as polymers and resins is also an area of potential future research.
Conclusion
Ethyl 3-chloro-6-mEthyl 3-chloro-6-methylbenzoylformatebenzoylformate is a useful chemical compound that is widely used in scientific research as a building block for the synthesis of various organic compounds. It is relatively easy to synthesize and has several advantages and limitations for lab experiments. Further research is needed to fully understand its mechanism of action and potential applications in various fields.

Synthesis Methods

Ethyl 3-chloro-6-mEthyl 3-chloro-6-methylbenzoylformatebenzoylformate can be synthesized by reacting 3-chloro-6-mEthyl 3-chloro-6-methylbenzoylformatebenzoic acid with Ethyl 3-chloro-6-methylbenzoylformate formate in the presence of a catalyst such as sulfuric acid. The reaction produces the desired product along with water as a byproduct. The purity of the product can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

Ethyl 3-chloro-6-mEthyl 3-chloro-6-methylbenzoylformatebenzoylformate is widely used in scientific research as a building block for the synthesis of various organic compounds. It is used in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. It is also used as a reagent in organic chemistry reactions such as esterification, amidation, and acylation.